Cas no 2228364-82-5 (3-(1-Bromo-2-methylpropan-2-yl)benzene-1,2-diol)

• Product Name: 3-(1-Bromo-2-methylpropan-2-yl)benzene-1,2-diol
• CAS No: 2228364-82-5
• MF: C₁₀H₁₃BrO₂
• MW: 245.113022565842
• CID: 5762092
• PubChem ID: 165658181
• Update Time: 2025-06-07

3-(1-Bromo-2-methylpropan-2-yl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 3-(1-bromo-2-methylpropan-2-yl)benzene-1,2-diol
• EN300-1936250
• 2228364-82-5
• 3-(1-Bromo-2-methylpropan-2-yl)benzene-1,2-diol

• Inchi： 1S/C10H13BrO2/c1-10(2,6-11)7-4-3-5-8(12)9(7)13/h3-5,12-13H,6H2,1-2H3
• InChI Key： AUQMCVOHAWCLPS-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C=CC=C(C=1O)O

Computed Properties

• Exact Mass: 244.00989g/mol
• Monoisotopic Mass: 244.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-(1-Bromo-2-methylpropan-2-yl)benzene-1,2-diol

Comprehensive Overview of 3-(1-Bromo-2-methylpropan-2-yl)benzene-1,2-diol (CAS No. 2228364-82-5)

The compound 3-(1-Bromo-2-methylpropan-2-yl)benzene-1,2-diol (CAS No. 2228364-82-5) is a brominated aromatic diol with significant potential in organic synthesis and pharmaceutical research. Its unique structure, featuring a brominated isopropyl group attached to a benzene-1,2-diol (catechol) backbone, makes it a versatile intermediate for constructing complex molecules. Researchers and industries are increasingly interested in this compound due to its applications in drug discovery, material science, and agrochemical development.

One of the key reasons for the growing attention toward 3-(1-Bromo-2-methylpropan-2-yl)benzene-1,2-diol is its role in cross-coupling reactions, a hot topic in modern organic chemistry. The bromine atom in its structure serves as an excellent leaving group, enabling efficient palladium-catalyzed reactions such as Suzuki-Miyaura and Heck couplings. These reactions are pivotal for creating biaryl compounds, which are foundational in many pharmaceutical APIs and advanced materials. As the demand for green chemistry and sustainable synthesis rises, this compound's utility in atom-economical transformations is being explored further.

In the context of drug development, 3-(1-Bromo-2-methylpropan-2-yl)benzene-1,2-diol has garnered interest for its potential as a scaffold for kinase inhibitors. Kinases are a major focus in cancer research and immunotherapy, and the catechol moiety in this compound can chelate metal ions or interact with biological targets. Recent studies highlight its derivatives in modulating signal transduction pathways, aligning with the trend of precision medicine and targeted therapies.

From a material science perspective, this compound's aromatic diol structure contributes to its use in polymer modification and coating formulations. Its ability to undergo oxidative polymerization makes it valuable for creating conductive polymers and antioxidant additives. With the surge in flexible electronics and biodegradable materials, researchers are investigating its incorporation into next-generation composites.

The synthesis and handling of 3-(1-Bromo-2-methylpropan-2-yl)benzene-1,2-diol require careful consideration of reaction conditions and purification techniques. Advanced methods like column chromatography and HPLC are often employed to achieve high purity, a critical factor for pharmaceutical-grade intermediates. Analytical techniques such as NMR and mass spectrometry are essential for characterizing its structure and ensuring batch consistency.

Environmental and regulatory aspects of brominated compounds are also a focal point. While 3-(1-Bromo-2-methylpropan-2-yl)benzene-1,2-diol is not classified as hazardous under current guidelines, its biodegradability and ecotoxicological profile are subjects of ongoing research. The push for REACH compliance and green alternatives in the chemical industry underscores the need for sustainable derivatives of this compound.

In summary, 3-(1-Bromo-2-methylpropan-2-yl)benzene-1,2-diol (CAS No. 2228364-82-5) is a multifaceted compound with broad applications in medicinal chemistry, material engineering, and catalytic processes. Its relevance to cutting-edge research and industrial innovation ensures its continued prominence in scientific literature and patent filings. As interdisciplinary studies evolve, this compound is poised to play a pivotal role in addressing challenges across healthcare, technology, and sustainability.